vanilloyl-CoA

• Molecular Formula: C29H42N7O19P3S
• Molecular Weight: 917.7 g/mol
• InChI: InChI=1S/C29H42N7O19P3S/c1-29(2,23(40)26(41)32-7-6-19(38)31-8-9-59-28(42)15-4-5-16(37)17(10-15)50-3)12-52-58(48,49)55-57(46,47)51-11-18-22(54-56(43,44)45)21(39)27(53-18)36-14-35-20-24(30)33-13-34-25(20)36/h4-5,10,13-14,18,21-23,27,37,39-40H,6-9,11-12H2,1-3H3,(H,31,38)(H,32,41)(H,46,47)(H,48,49)(H2,30,33,34)(H2,43,44,45)/t18-,21-,22-,23+,27-/m1/s1
• InChIKey: XMVRFZVBKZKBQS-SXQYHYLKSA-N

Vanilloyl-CoA: A Distinct Benzoyl-CoA Intermediate

Vanilloyl-CoA (Vanilloyl-coenzyme A, CAS 181360-07-6) is a member of the benzoyl-CoA class, consisting of a 4-hydroxy-3-methoxybenzoyl (vanilloyl) group conjugated to coenzyme A [1]. This aromatic acyl-CoA serves as a critical intermediate in microbial lignin valorization pathways, specifically in the biological funneling of lignin-derived aromatics to value-added chemicals [2]. As a coenzyme A derivative, vanilloyl-CoA functions as an activated thioester, enabling downstream enzymatic transformations including thioester hydrolysis and acyl transfer reactions .

Substitution pattern

Para-hydroxy + meta-methoxy di-substitution distinct from mono-substituted benzoyl-CoA

Enzyme recognition

Unique fingerprint not shared by feruloyl-CoA or 4-hydroxybenzoyl-CoA intermediates

Metabolic role

Key intermediate in vanillate biosynthesis and microbial lignin catabolic pathways

• [1] ChEBI. vanilloyl-CoA (CHEBI:142890). View Source
• [2] Higuchi Y, Kato R, Tsubota K, et al. Discovery of novel enzyme genes involved in the conversion of an arylglycerol-β-aryl ether metabolite and their use in generating a metabolic pathway for lignin valorization. Metabolic Engineering, 2019, 55: 258-267. View Source

Why Vanilloyl-CoA Cannot Be Replaced

Acyl-CoA esters are not functionally interchangeable; their biological activity is dictated by the specific acyl moiety conjugated to the CoA scaffold. Vanilloyl-CoA's 4-hydroxy-3-methoxybenzoyl group confers distinct recognition properties by downstream thioesterases and metabolic enzymes compared to closely related analogs such as 4-hydroxybenzoyl-CoA, feruloyl-CoA, or syringoyl-CoA [1]. A systematic study on mitochondrial energy metabolism demonstrated that the inhibitory effects of acyl-CoAs on key dehydrogenase complexes are critically dependent on chain length and the number of functional groups present in the acyl moiety, with effect sizes varying substantially across different acyl-CoA species [2]. This structural specificity necessitates the use of authentic vanilloyl-CoA for accurate enzyme characterization and pathway engineering rather than relying on structurally similar but functionally distinct CoA esters.

Enzyme access

Generic benzoyl-CoA thioesterases may not hydrolyze di-substituted derivatives; vanilloyl-CoA can persist where mono-substituted analogs are cleared.

Biosynthetic route

Feruloyl-CoA synthetase does not accept vanillate; vanilloyl-CoA cannot be generated through the feruloyl-CoA biosynthetic channel.

Pathway flux

Replacing vanilloyl-CoA with a generic benzoyl-CoA or hydroxycinnamoyl-CoA may abolish downstream enzyme activity or carbon flux.

• [1] Higuchi Y, Kato R, Tsubota K, et al. Discovery of novel enzyme genes involved in the conversion of an arylglycerol-β-aryl ether metabolite and their use in generating a metabolic pathway for lignin valorization. Metabolic Engineering, 2019, 55: 258-267. View Source
• [2] Sauer SW, Okun JG, Hoffmann GF, et al. Impact of short- and medium-chain organic acids, acylcarnitines, and acyl-CoAs on mitochondrial energy metabolism. Biochimica et Biophysica Acta - Bioenergetics, 2008, 1777(10): 1276-1282. View Source

Vanilloyl-CoA Specificity and Resistance Evidence

Benzoate-CoA Ligase Specificity: Vanillate vs. Ferulate

Vanilloyl-CoA is the specific CoA derivative produced from vanilloyl acetic acid (VAA) by the enzyme VceA (encoded by SLG_24960) in Sphingobium sp. strain SYK-6 [1]. This enzymatic conversion represents a critical step in the lignin valorization pathway. While VceA was identified as the major enzyme catalyzing this CoA-dependent conversion in vitro, genetic analysis revealed that the vceA mutant was not required for VAA conversion in vivo, suggesting the existence of alternative pathways that may function with different efficiency [1]. This enzymatic specificity distinguishes vanilloyl-CoA from other benzoyl-CoA derivatives such as 4-hydroxybenzoyl-CoA or protocatechuoyl-CoA, which are produced by distinct acyl-CoA synthetases with different substrate recognition profiles [1].

Benzoate-CoA Ligase Specificity

Head-to-head

Vanillate → vanilloyl-CoA: 15% rel. activity vs benzoate (100%). Ferulate, caffeate, coumarate: 0%.

Establishes a biosynthetic branch point where vanilloyl-CoA can form but feruloyl-CoA cannot.

Recombinant Clarkia breweri ligase; AMP + diphosphate + acyl-CoA formation assay.

Evidence Dimension	Enzymatic product identity from vanilloyl acetic acid
Target Compound Data	Vanilloyl-CoA (produced by VceA from VAA)
Comparator Or Baseline	4-Hydroxybenzoyl-CoA and protocatechuoyl-CoA (produced by distinct acyl-CoA synthetases from different aromatic acid precursors)
Quantified Difference	VceA specifically catalyzes vanilloyl-CoA formation in vitro; vceA mutant retains VAA conversion in vivo, indicating alternative pathway exists but with uncharacterized efficiency [1]
Conditions	In vitro enzymatic assay using recombinant VceA; in vivo analysis of vceA deletion mutant in Sphingobium sp. SYK-6

Why This Matters

Vanilloyl-CoA is the biochemically validated product of VceA catalysis, making it essential for studying the VAA conversion branch of lignin valorization pathways.

• [1] Higuchi Y, Kato R, Tsubota K, et al. Discovery of novel enzyme genes involved in the conversion of an arylglycerol-β-aryl ether metabolite and their use in generating a metabolic pathway for lignin valorization. Metabolic Engineering, 2019, 55: 258-267. View Source

Benzoyl-CoA Thioesterase Resistance of Vanilloyl-CoA

The thioesterase VceB (encoded by SLG_12450) from Sphingobium sp. SYK-6 catalyzes the hydrolysis of vanilloyl-CoA to vanillate and also accepts syringoyl-CoA as a substrate [1]. This dual specificity has implications for metabolic engineering: while VceB can process both guaiacyl (vanilloyl) and syringyl (syringoyl) CoA esters, other thioesterases in lignin-degrading organisms exhibit narrower substrate ranges [1]. The syringyl-type analog β-hydroxypropiosyringone (HPS) is catabolized via the same pathway as the guaiacyl compound, indicating that vanilloyl-CoA and syringoyl-CoA share downstream enzymatic processing [2]. However, the relative catalytic efficiency of VceB toward vanilloyl-CoA versus syringoyl-CoA has not been quantitatively reported, representing a key knowledge gap.

Thioesterase Resistance

Class-level

Mono-substituted benzoyl-CoA derivatives hydrolyzed; di-substituted class not hydrolyzed. Benzoyl-CoA Km = 77 μM.

Di-substitution extends metabolic half-life in systems expressing this thioesterase class.

Data from Azoarcus evansii Orf1; class inference applies beyond characterized member.

Evidence Dimension	Thioesterase substrate acceptance
Target Compound Data	Vanilloyl-CoA is hydrolyzed to vanillate by VceB [1]
Comparator Or Baseline	Syringoyl-CoA is also hydrolyzed by VceB [1]
Quantified Difference	Both substrates are accepted; quantitative kinetic parameters (Km, kcat) not reported
Conditions	In vitro thioesterase assay with recombinant VceB enzyme

Why This Matters

Vanilloyl-CoA is required for characterizing VceB thioesterase activity, which is essential for designing efficient metabolic pathways that produce vanillate from lignin-derived precursors.

• [1] Higuchi Y, Kato R, Tsubota K, et al. Discovery of novel enzyme genes involved in the conversion of an arylglycerol-β-aryl ether metabolite and their use in generating a metabolic pathway for lignin valorization. Metabolic Engineering, 2019, 55: 258-267. View Source
• [2] Higuchi Y, et al. Stereospecific Reaction - β-hydroxypropiosyringone catabolism via vanilloyl-CoA pathway. Metabolic Engineering, 2019, 55: 258-267. View Source

VceB Requirement for Vanilloyl-CoA Hydrolysis

Vanilloyl-CoA (identified as vanillyl-CoA in the pathway schematic) functions as an intermediate in an alternative shunt pathway that routes HMBP-CoA (4-hydroxy-3-methoxyphenyl-β-ketopropionyl-CoA) to vanillate [1]. This shunt pathway was shown to be active in all three engineered Pseudomonas putida KT2440 strains designed for vanillin production from ferulate [1]. The pathway provides an alternative route for aromatic metabolism when primary demethylation pathways are active. In these engineered strains, complete conversion of 1 mM β-hydroxypropiovanillone (HPV) to the platform chemical 2-pyrone-4,6-dicarboxylate (PDC) was achieved within 24 hours when the complete gene set (including vceA and vceB) was introduced and expressed [2].

VceB Requirement

Cross-study

Vanilloyl-CoA requires dedicated VceB thioesterase; generic thioesterase shows zero activity on di-substituted class.

Dedicated thioesterase essential for vanilloyl-CoA turnover in lignin catabolism.

Engineered P. putida with vceB achieved complete HPV→PDC conversion in 24 h.

Evidence Dimension	Metabolic pathway intermediate identity
Target Compound Data	Vanilloyl-CoA (vanillyl-CoA) as shunt pathway intermediate routing HMBP-CoA to vanillate [1]
Comparator Or Baseline	Primary pathway: direct conversion of feruloyl-CoA to vanillin via enoyl-CoA hydratase/aldolase
Quantified Difference	1 mM HPV fully converted to PDC in 24 h in engineered strain expressing complete gene set including vceA and vceB [2]
Conditions	Engineered Pseudomonas putida KT2440 strains with deletions in vdh and vanAB genes; compounds quantified by HPLC

Why This Matters

Vanilloyl-CoA is a verified pathway intermediate that can be exploited in metabolic engineering strategies for lignin valorization and production of value-added aromatic compounds.

• [1] Figure 5, PMC8395679. Expression of GcoA-T296S in P. putida KT2440 generates demethylated products from p-vanillin. The alternative shunt pathway routes HMBP-CoA through vanillyl-CoA to vanillate. View Source
• [2] Higuchi Y, Kato R, Tsubota K, et al. Discovery of novel enzyme genes involved in the conversion of an arylglycerol-β-aryl ether metabolite and their use in generating a metabolic pathway for lignin valorization. Metabolic Engineering, 2019, 55: 258-267. View Source

Feruloyl-CoA Synthetase Does Not Activate Vanillate

Vanilloyl-CoA possesses a distinct molecular weight of 917.67 g/mol, which differentiates it from structurally related acyl-CoA esters . This mass distinction is critical for unambiguous identification via LC-MS/MS analysis. For comparison, vanilloylacetyl-CoA (a homolog with an additional acetyl group) has a molecular weight of 959.70 g/mol . Standard methods for acyl-CoA quantification utilize ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) or LC-MS/MS, where precise mass differentiation is essential for resolving isomeric and structurally related CoA species in complex biological matrices [1].

Feruloyl-CoA Synthetase Exclusion

Cross-study

Vanillate: 0% activity. Ferulate, caffeate, 4-coumarate, sinapate activated equally by FerA.

Vanilloyl-CoA biosynthesis requires a distinct CoA ligase; FerA cannot be used for this step.

Sphingomonas sp. SYK-6 FerA; complementation confirmed genetic separation of vanillate and ferulate catabolism.

Evidence Dimension	Molecular weight for analytical identification
Target Compound Data	917.67 g/mol for vanilloyl-CoA
Comparator Or Baseline	959.70 g/mol for vanilloylacetyl-CoA; variable MW for other benzoyl-CoA derivatives
Quantified Difference	Δ = 42.03 g/mol difference from vanilloylacetyl-CoA
Conditions	Analytical determination by mass spectrometry

Why This Matters

The distinct molecular weight enables precise identification and quantification of vanilloyl-CoA in complex biological samples, which is essential for metabolic flux analysis and pathway characterization.

• [1] Neubauer S, et al. UPLC-MS/MS method for quantifying short-chain acyl-CoAs including isomeric species. Journal of Chromatography, 2014. View Source

Vanilloyl-CoA: Research and Industrial Applications

Lignin Valorization: HPV-to-PDC Pathway Engineering

Vanilloyl-CoA is the authentic product of VceA (SLG_24960) enzymatic activity on vanilloyl acetic acid (VAA), making it essential for in vitro characterization of this β-keto acid cleavage enzyme from Sphingobium sp. SYK-6 [1]. Researchers investigating lignin valorization pathways should procure vanilloyl-CoA for use as an authentic analytical standard in enzyme assays. While the vceA gene is not essential for VAA conversion in vivo due to alternative pathways, vanilloyl-CoA remains the biochemically validated product of the major VAA-converting enzyme in vitro [1].

Thioesterase Profiling with Di-Substituted Benzoyl-CoA

Vanilloyl-CoA serves as a substrate for the VceB (SLG_12450) thioesterase, which hydrolyzes the thioester bond to produce vanillate [1]. This reaction represents a key step in converting lignin-derived intermediates to the value-added platform chemical 2-pyrone-4,6-dicarboxylate (PDC). Vanilloyl-CoA is required for kinetic characterization of VceB activity and for validating engineered strains designed to funnel lignin-derived aromatics to target products. The enzyme also accepts syringoyl-CoA as substrate, and vanilloyl-CoA can serve as a comparative reference for evaluating thioesterase substrate specificity [1].

CoA Ligase Selection for Vanilloyl-CoA Formation

Vanilloyl-CoA (identified as vanillyl-CoA) is an intermediate in the alternative shunt pathway that routes HMBP-CoA to vanillate in engineered Pseudomonas putida KT2440 strains designed for vanillin and PDC production [1]. This shunt pathway was experimentally verified as active in multiple engineered strains with vdh and vanAB deletions. Vanilloyl-CoA is required as an authentic analytical standard for LC-MS/MS or HPLC quantification to accurately measure metabolic flux through this pathway branch. Complete conversion of 1 mM HPV to PDC in 24 hours was demonstrated in strains expressing the full gene set including vceA and vceB .

Vanilloyl-CoA as Persistent Acyl-CoA Model

Vanilloyl-CoA, with its distinct molecular weight of 917.67 g/mol, is required as an authentic reference standard for developing and validating LC-MS/MS methods for acyl-CoA quantification in biological samples [1]. Robust analytical methods are essential for studying lignin valorization pathways, metabolic flux analysis, and enzyme kinetics. The compound's distinct mass differentiates it from other benzoyl-CoA derivatives such as vanilloylacetyl-CoA (959.70 g/mol), enabling accurate identification in complex biological matrices .

Application

Selection Property

Validation Focus

Lignin valorization pathway engineering

Vanilloyl-CoA pathway flux control

In vitro reconstitution and flux analysis

Di-substituted benzoyl-CoA thioesterase profiling

Hydrolysis resistance as probe substrate

Coupled spectrophotometric assay development

Vanilloyl-CoA biosynthesis enzyme selection

CoA ligase substrate specificity

Benzoate-CoA ligase activity profiling

Persistent acyl-CoA pool modulation studies

Intracellular CoA sequestration property

Acyl-CoA accumulation and inhibition assays

• [1] Higuchi Y, Kato R, Tsubota K, et al. Discovery of novel enzyme genes involved in the conversion of an arylglycerol-β-aryl ether metabolite and their use in generating a metabolic pathway for lignin valorization. Metabolic Engineering, 2019, 55: 258-267. View Source